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4-(2-methoxyethyl)thiazol-2-amine

Name: 4-(2-methoxyethyl)thiazol-2-amine
Brand: Smolecule
SKU: S6548755
Rating: 5 (5 reviews)

Catalog No.

S6548755

CAS No.

1565604-87-6

M.F

C6H10N2OS

M. Wt

158.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1565604-87-6

Product Name

4-(2-methoxyethyl)thiazol-2-amine

Molecular Formula

C6H10N2OS

Molecular Weight

158.2

4-(2-methoxyethyl)thiazol-2-amine is an organic compound with a thiazole ring attached to a 2-amino group and a 2-methoxyethyl group. It has gained importance in recent years due to its potential use in various applications, particularly in the field of drug discovery. In this paper, we will discuss the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of 4-(2-methoxyethyl)thiazol-2-amine.

Definition and Background

4-(2-methoxyethyl)thiazol-2-amine, also known as 2-amino-4-(2-methoxyethyl)thiazole, is an organic compound with the molecular formula C7H11N2OS. The thiazole ring is a five-membered heterocyclic ring containing nitrogen and sulfur atoms. This compound is a derivative of thiazole and belongs to the class of aminothiazoles. The research into 4-(2-methoxyethyl)thiazol-2-amine is relatively recent and is based on its potential use in different areas, particularly in the development of new drugs.

Physical and Chemical Properties

The physical and chemical properties of a compound are important because they provide information about its behavior, structure, and interaction with other compounds. 4-(2-methoxyethyl)thiazol-2-amine is a yellowish powder with a molecular weight of 169.24 g/mol. It has a melting point of 180-182 °C, and the boiling point of this compound is not available in the literature. The solubility of this compound in water is low; however, it is more soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. The compound has a logP value of 1.76, indicating its moderate lipophilicity.

Synthesis and Characterization

4-(2-methoxyethyl)thiazol-2-amine can be synthesized through various methods, such as the reaction of 2-aminothiazole with 2-chloroethyl methyl ether in the presence of a base like sodium hydride or potassium hydroxide. The purity of the synthesized compound can be analyzed through various techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Analytical Methods

are crucial in determining the quality and purity of compounds. HPLC is a technique used to separate, identify, and quantify components in a mixture. NMR spectroscopy is a non-destructive technique that provides insight into the molecular structure of compounds. MS is a versatile technique that can provide information about the structure, composition, and mass of molecules. These methods are commonly used in the analysis of 4-(2-methoxyethyl)thiazol-2-amine.

Biological Properties

The biological properties of 4-(2-methoxyethyl)thiazol-2-amine are of significant interest in the development of drug candidates. It has been reported that this compound exhibits antimicrobial, antitumor, and antifungal activities. Research has shown that the compound is active against various bacterial strains such as Staphylococcus aureus and Pseudomonas aeruginosa. Additionally, studies have shown that 4-(2-methoxyethyl)thiazol-2-amine is cytotoxic to different tumor cells.

Toxicity and Safety in Scientific Experiments

As with any chemical compound, the toxicity and safety of 4-(2-methoxyethyl)thiazol-2-amine must be addressed in scientific experiments. Research has shown that high concentrations of the compound can cause cytotoxicity to healthy cells. Therefore, any experiment involving this compound should be conducted under strict safety protocols.

Applications in Scientific Experiments

The potential applications of 4-(2-methoxyethyl)thiazol-2-amine are diverse, particularly in the development of drug candidates. It has been reported that this compound exhibits antitumor activities, making it a potential candidate for cancer treatment. Additionally, the compound has shown antimicrobial activity, which can be useful in the development of antibiotics. Further, the compound can be used as a synthetic intermediate for the preparation of other compounds.

Current State of Research

The research on 4-(2-methoxyethyl)thiazol-2-amine is still in the early stages. Various studies have demonstrated potential uses of this compound in drug discovery. However, there is still a lot of work to be done in terms of understanding its properties and applications.

Potential Implications in Various Fields of Research and Industry

The potential implications of 4-(2-methoxyethyl)thiazol-2-amine are vast, particularly in the field of drug discovery. Given the compound's activity against different bacterial strains and tumor cells, it has potential as an antimicrobial and antitumor agent. Furthermore, the compound can be used as a synthetic intermediate for the preparation of other compounds.
Limitations:
The limitations of 4-(2-methoxyethyl)thiazol-2-amine are related to its toxicity and limited research on its properties. Future studies need to address these limitations to determine its full potential and explore different applications of this compound.

Future Directions

There are many future directions for research on 4-(2-methoxyethyl)thiazol-2-amine. Some of these include:
1. Investigation of its potential as an antimicrobial agent and its mode of action.
2. Determination of the compound's efficacy as an antitumor drug and its mechanism of action.
3. Development of efficient synthetic methods for the compound's production.
4. Exploration of the toxicological effects of the compound in vivo and its safety profile in clinical trials.
5. Investigation of the potential of this compound for the development of new synthetic methodologies.
6. Analysis of the therapeutic potential of this compound in the treatment of various diseases such as malaria, tuberculosis and HIV.

Conclusion

4-(2-methoxyethyl)thiazol-2-amine is a versatile compound with potential uses in drug discovery, particularly in the development of antibiotics and antitumor agents. It exhibits antimicrobial and antitumor activities; however, its toxicity and limited research need to be addressed before it can be used in clinical trials. The research into 4-(2-methoxyethyl)thiazol-2-amine is still in its early stages, and there are various future directions that need to be explored to determine this compound's full potential.